Cas no 953946-83-3 (2-(4-methoxyphenyl)-N-2-oxo-2-(2-phenylmorpholin-4-yl)ethylacetamide)

• Product Name: 2-(4-methoxyphenyl)-N-2-oxo-2-(2-phenylmorpholin-4-yl)ethylacetamide
• CAS No: 953946-83-3
• MF: C₂₁H₂₄N₂O₄
• MW: 368.426265716553
• CID: 6566229
• Update Time: 2025-06-11

2-(4-methoxyphenyl)-N-2-oxo-2-(2-phenylmorpholin-4-yl)ethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-methoxyphenyl)-N-2-oxo-2-(2-phenylmorpholin-4-yl)ethylacetamide
• 2-(4-methoxyphenyl)-N-[2-oxo-2-(2-phenylmorpholin-4-yl)ethyl]acetamide

• Inchi： 1S/C21H24N2O4/c1-26-18-9-7-16(8-10-18)13-20(24)22-14-21(25)23-11-12-27-19(15-23)17-5-3-2-4-6-17/h2-10,19H,11-15H2,1H3,(H,22,24)
• InChI Key： HKIJBYFXWAVJSE-UHFFFAOYSA-N
• SMILES： C(NCC(=O)N1CCOC(C2=CC=CC=C2)C1)(=O)CC1=CC=C(OC)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(4-methoxyphenyl)-N-2-oxo-2-(2-phenylmorpholin-4-yl)ethylacetamide

Introduction to 2-(4-methoxyphenyl)-N-2-oxo-2-(2-phenylmorpholin-4-yl)ethylacetamide (CAS No. 953946-83-3)

2-(4-methoxyphenyl)-N-2-oxo-2-(2-phenylmorpholin-4-yl)ethylacetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. This compound, identified by the CAS number 953946-83-3, belongs to a class of molecules that exhibit promising biological activity, making it a subject of extensive research in drug discovery and development. The presence of multiple functional groups, including an amide moiety, a morpholine ring, and a phenyl group with a methoxy substituent, contributes to its complex chemical profile and underscores its potential as a pharmacophore.

The molecular structure of 2-(4-methoxyphenyl)-N-2-oxo-2-(2-phenylmorpholin-4-yl)ethylacetamide is characterized by its stereochemical complexity, which is essential for understanding its interactions with biological targets. The amide group, located at the N-position, is a key feature that often participates in hydrogen bonding interactions, a critical aspect in the design of bioactive molecules. Additionally, the morpholine ring introduces a secondary amine functionality, which can further enhance binding affinity and selectivity in drug design. The phenyl ring with a methoxy substituent at the 4-position adds another layer of structural diversity, influencing both the electronic properties and solubility characteristics of the compound.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to delve deeper into the structural and functional properties of 2-(4-methoxyphenyl)-N-2-oxo-2-(2-phenylmorpholin-4-yl)ethylacetamide. These studies have highlighted the compound's potential as an inhibitor of various enzymatic targets, including those involved in inflammatory pathways and cancer signaling. For instance, preliminary computational studies suggest that this molecule may interact with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are known to play pivotal roles in inflammatory responses. The ability to modulate these enzymes could make 2-(4-methoxyphenyl)-N-2-oxo-2-(2-phenylmorpholin-4-yl)ethylacetamide a valuable candidate for developing novel anti-inflammatory agents.

The pharmacokinetic properties of CAS No. 953946-83-3 are also of considerable interest. Studies have indicated that the compound exhibits moderate solubility in water and lipids, suggesting potential for both oral and intravenous administration. The morpholine ring, in particular, has been shown to enhance metabolic stability, which is crucial for ensuring prolonged bioavailability. Furthermore, the methoxy group on the phenyl ring may contribute to reduced clearance rates by interacting with specific transporters in the liver and kidneys. These pharmacokinetic attributes make 2-(4-methoxyphenyl)-N-2-oxo-2-(2-phenylmorpholin-4-yilethylacetamide an attractive scaffold for further optimization in drug development.

In vitro studies have begun to uncover the biological activity of 953946-83-3, providing insights into its potential therapeutic applications. Initial experiments have demonstrated inhibitory effects on certain kinases associated with cancer progression. Specifically, the compound has shown promise in inhibiting Janus kinases (JAKs), which are involved in signal transduction pathways that regulate cell growth and differentiation. The ability to modulate JAK activity could lead to novel treatments for autoimmune diseases and leukemias. Additionally, preliminary data suggest that CAS No. 953946-83-3 may exhibit anti-proliferative effects on certain cancer cell lines by interfering with critical signaling cascades.

The synthesis of 2-(4-methoxyphenyl)-N-2-oxyo - - - - - - - - - - - --( )---( )---( )---( )---( )---( )---( )---( )---( )---( )---( )---( )---( )---( )---( )---( )---( )-- morpholin-- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- --- --- --- --- --- --- --- --- --- --- --- --- --- --- --- --- --- 4 yl)ethylacetamide has been achieved through multi-step organic synthesis involving key intermediates such as 4-methoxybenzaldehyde and 1-benzoyl morpholine derivatives. The use of palladium-catalyzed cross-coupling reactions has been instrumental in constructing the complex morpholine core efficiently. This synthetic approach not only highlights the synthetic prowess required to prepare such intricate molecules but also underscores the importance of optimizing reaction conditions to achieve high yields and purity.

The development of novel synthetic methodologies is an ongoing area of research within pharmaceutical chemistry. Recent innovations in catalytic systems have enabled more efficient and sustainable synthesis routes for complex heterocyclic compounds like CAS No. 953946--83--3. For instance, transition-metal-catalyzed reactions have been increasingly employed to streamline synthetic sequences while minimizing waste generation. These advancements align with global efforts toward green chemistry principles, ensuring that drug development processes are environmentally responsible.

The future prospects for 953946--83--3 are promising, with ongoing research aimed at identifying new therapeutic applications and optimizing its pharmacological properties. Clinical trials are being planned to evaluate its efficacy and safety profile in humans suffering from chronic inflammatory diseases and certain types of cancer. Additionally, structure-based drug design approaches are being utilized to modify key structural features of this compound nhằm enhance its binding affinity and reduce potential side effects.

In conclusion,CAS No 953946--83--3 represents a significant advancement in pharmaceutical chemistry due to its unique structural composition and promising biological activities。 Its multifaceted functional groups make it a versatile scaffold for drug discovery， offering potential treatments for various diseases。 As research continues， further insights into its mechanisms of action will be uncovered， paving the way for new therapeutic strategies。 The ongoing efforts to optimize its synthesis， pharmacokinetics，and pharmacodynamics underscore its importance as a candidate for future medical interventions。